5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine

• IUPAC Name: 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine
• InChI: InChI=1S/C11H11BrN2S/c1-8-10(12)4-5-11(14-8)13-7-9-3-2-6-15-9/h2-6H,7H2,1H3,(H,13,14)
• InChI Key: JKXQGMBJHQZWNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)NCC2=CC=CS2)Br
• Molecular Formula: C11H11BrN2S
• Molecular Weight: 283.19 g/mol

Description

5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine is a chemical compound that has been the subject of significant scientific research in recent years. This compound is a pyridine derivative that has shown promise in a variety of research applications, particularly in the fields of biochemistry and pharmacology. In

Mechanism of Action

The mechanism of action of 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine is complex and multifaceted. This compound has been shown to interact with a variety of cellular targets, including protein kinases and ion channels. It is believed that the primary mechanism of action of 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine involves the inhibition of protein kinases, which are enzymes that play a key role in cellular signaling pathways. By inhibiting protein kinases, 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine may be able to disrupt the growth and proliferation of cancer cells, making it a promising therapeutic agent for the treatment of cancer.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine are complex and varied. This compound has been shown to have a range of effects on cellular signaling pathways, ion channels, and other cellular targets. Some of the most significant biochemical and physiological effects of 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine include its ability to inhibit protein kinases, modulate ion channels, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine in lab experiments include its well-established synthesis method, its broad range of scientific research applications, and its potential as a therapeutic agent for a range of conditions. However, there are also some limitations to using this compound in lab experiments, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research into 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine. Some of the most promising areas of future research include its use as a therapeutic agent for cancer, its potential as a modulator of ion channels, and its role in cellular signaling pathways. Other potential future directions for research into 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine include its use in drug discovery and development, its potential as a tool for studying cellular signaling pathways, and its role in the development of new treatments for a range of conditions.
Conclusion
In conclusion, 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine is a chemical compound that has shown significant promise in a range of scientific research applications. This compound has been extensively studied in the fields of biochemistry and pharmacology, where it has shown potential as a therapeutic agent for a range of conditions. While there are some limitations to using this compound in lab experiments, its well-established synthesis method, broad range of scientific research applications, and potential as a therapeutic agent make it a promising area of future research.

Synthesis Methods

The synthesis method of 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine involves the reaction of 2-bromo-5-nitropyridine with 2-thiophenemethanamine in the presence of a reducing agent such as tin and hydrochloric acid. The resulting product is then treated with methyl iodide to yield the final compound. The synthesis method of 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine has been well established and is widely used in research laboratories.

Scientific Research Applications

The scientific research application of 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine is vast and varied. This compound has been extensively studied in the fields of biochemistry and pharmacology, where it has shown potential as a therapeutic agent for a range of conditions. Some of the most promising research applications of 5-bromo-6-methyl-N-(thiophen-2-ylmethyl)pyridin-2-amine include its use as an inhibitor of protein kinases, as a modulator of ion channels, and as a potential treatment for cancer.